Cas no 101396-91-2 (1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)-)

• Product Name: 1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)-
• CAS No: 101396-91-2
• MF: C₆H₁₅Cl₂NO
• MW: 188.095400094986
• CID: 124638
• PubChem ID: 24859774
• Update Time: 2024-11-04

1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)-
• (S)-(-)-(3-Chloro-2-Hydroxypropyl)Trimethylammonium Chloride
• (S)-(?)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride
• [(2S)-3-chloro-2-hydroxypropyl]-trimethylazanium,chloride
• S-(-)-(3-CHLORO-2-HYDROXYPROPYL) TRMETHYL AMMONIUM CLORIDE
• (S)-(-)-(3-chloro-2-hydroxypropyl)-trimethylammon
• (S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride 99%
• (S)-3-Chloro-2-hydroxy-N-N-N-trimethyl-1-propanaminium chloride
• CSPHGSFZFWKVDL-FYZOBXCZSA-M
• [(2S)-3-chloro-2-hydroxypropyl]-trimethylazanium;chloride
• BP-30061
• starbld0017802
• 101396-91-2
• D76289
• CS-16711
• BEA39691
• CS-0102620
• AKOS027383211
• (S)-(3-chloro-2-hydroxypropyl)trimethylammonium chloride
• DTXSID40383162
• SCHEMBL5787067
• J-000382
• (S)-3-chloro-2-hydroxypropyltrimethylammonium chloride
• (s)-(-)-(3-chloro-2-hydroxypropyl)-trimethylammonium chloride
• 1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)-
• (S)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• [(2S)-3-CHLORO-2-HYDROXYPROPYL]TRIMETHYLAZANIUM CHLORIDE

• MDL： MFCD00074882
• Inchi： 1S/C6H15ClNO.ClH/c1-8(2,3)5-6(9)4-7;/h6,9H,4-5H2,1-3H3;1H/q+1;/p-1/t6-;/m1./s1
• InChI Key： CSPHGSFZFWKVDL-FYZOBXCZSA-M
• SMILES： ClC[C@H](C[N+](C)(C)C)O.[Cl-]

Computed Properties

• Exact Mass: 187.05300
• Monoisotopic Mass: 187.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 210 °C (dec.) (lit.)
• PSA: 20.23000
• LogP: -2.70370
• Solubility: Not determined
• Optical Activity: [α]25/D −29°, c = 1 in H2O

1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines